Cas no 380478-25-1 (3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide)
3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- 3-{3-[(2-chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide
- (2E)-3-{3-[(2-CHLOROPHENYL)METHOXY]-4-METHOXYPHENYL}-2-CYANO-N-(4-FLUOROPHENYL)PROP-2-ENAMIDE
- (2E)-3-{3-[(2-chlorobenzyl)oxy]-4-methoxyphenyl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide
- AKOS005454262
- (E)-3-[3-[(2-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
- STK522770
- EN300-26594837
- 380478-25-1
- Z56832787
- 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide
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- Inchi: 1S/C24H18ClFN2O3/c1-30-22-11-6-16(13-23(22)31-15-17-4-2-3-5-21(17)25)12-18(14-27)24(29)28-20-9-7-19(26)8-10-20/h2-13H,15H2,1H3,(H,28,29)
- InChI Key: FCQGLPSJBAYQMB-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1)(=O)C(C#N)=CC1=CC=C(OC)C(OCC2=CC=CC=C2Cl)=C1
Computed Properties
- Exact Mass: 436.0989983g/mol
- Monoisotopic Mass: 436.0989983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 642.9±55.0 °C(Predicted)
- pka: 9.88±0.70(Predicted)
3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594837-0.05g |
3-{3-[(2-chlorophenyl)methoxy]-4-methoxyphenyl}-2-cyano-N-(4-fluorophenyl)prop-2-enamide |
380478-25-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide
Comprehensive Overview of 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide (CAS No. 380478-25-1)
3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide, with the CAS number 380478-25-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, is often studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its cyano and fluorophenyl functional groups, which contribute to its unique reactivity and binding properties.
In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The structural features of 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide make it a candidate for exploring kinase inhibition and signal transduction modulation. These areas are highly relevant to current research on cancer therapeutics and inflammatory diseases, aligning with trending topics in biomedical science.
The synthesis of CAS 380478-25-1 involves multi-step organic reactions, including etherification, cyanation, and amide coupling. Its chlorophenyl and methoxyphenyl moieties enhance its lipophilicity, which is critical for membrane permeability in drug design. This property is frequently discussed in forums and publications focusing on drug delivery systems and bioavailability optimization—key concerns for modern pharmacologists.
From an analytical perspective, 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous standards for research use. Laboratories often search for high-purity reference standards and analytical protocols, making this compound a subject of interest in quality control discussions.
Beyond its pharmaceutical potential, CAS 380478-25-1 is also explored in material science for developing advanced polymers and coatings. Its aromatic rings and conjugated system contribute to thermal stability and electronic properties, topics frequently queried in nanotechnology and organic electronics research. This interdisciplinary appeal underscores its versatility.
In summary, 3-[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(4-fluorophenyl)-2-propenamide represents a multifaceted compound with applications spanning drug discovery, analytical chemistry, and material engineering. Its CAS 380478-25-1 identifier ensures traceability and reproducibility in studies, addressing the growing need for transparent research materials. As scientific inquiries evolve, this compound will likely remain a focal point for innovation.
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